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Compound of Interest

Compound Name: Barium tungstate

Cat. No.: B1582774

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. Barium tungstate (BaWOa4), a compound used in various scientific applications,
requires careful management due to the inherent hazards associated with barium. This guide
provides essential safety and logistical information for the proper disposal of barium
tungstate.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for barium tungstate.[1][2] Personal protective equipment (PPE) is mandatory to
ensure safety.

Required Personal Protective Equipment:
o Eye Protection: Wear chemical safety glasses or goggles, and a face shield.[1]

o Skin Protection: Use nitrile or rubber gloves and a complete suit that protects against
chemicals.[1]

o Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[3]
Handling Guidelines:

o Work in a well-ventilated area, preferably with a local exhaust system.[1][2]
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e Avoid generating dust.[1][2]
e Do not eat, drink, or smoke when handling the substance.[1][4]
e Wash hands thoroughly after handling.[1][2]

Step-by-Step Disposal Procedure

The disposal of barium tungstate must comply with all local, state, and federal regulations.[1]
It is classified as harmful if swallowed or inhaled.[1][4]

» Waste Collection:
o Collect waste barium tungstate in a suitable, clearly labeled, and sealed container.[5]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Accidental Spill Management:
o In case of a spill, avoid breathing in the dust.[1][2]

o For containment, mix the spilled material with powdered sodium carbonate or ground lime.

[1]
o Carefully sweep up the mixture and place it in a suitable container for disposal.[1]
o Final Disposal:

o Engage a licensed professional waste disposal service for the final disposal of barium
tungstate.

o The recommended disposal method for barium compounds is typically in a secured
sanitary landfill.[5]

o Never dispose of barium tungstate down the drain.[6] Barium tungstate is insoluble in
water.[4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://www.chemicalbook.com/msds/barium-tungstate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://prochemonline.com/product/bariumtungstate-1228/
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://www.chemicalbook.com/msds/barium-tungstate.pdf
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://prochemonline.com/product/bariumtungstate-1228/
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK598773/
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://www.chemicalbook.com/msds/barium-tungstate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK598773/
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://1sthcc.com/can-i-pour-barium-down-the-drain/
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://prochemonline.com/product/bariumtungstate-1228/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Incineration should be avoided due to the potential for air toxicity from barium compounds.

[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for barium

tungstate.
Property Value
Molecular Formula BaWOa
Molecular Weight 385.16 g/mol
CAS Number 7787-42-0[4]
Solubility in Water Insoluble[4]
Specific Gravity 5.04[4]
OSHA PEL (Tungsten) 5 mg/m3[7]
ACGIH TLV (Tungsten) 5 mg/m3[7]
ACGIH TLV (Barium) 0.5 mg/m3[1]

Barium Tungstate Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of barium tungstate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://1sthcc.com/can-i-pour-barium-down-the-drain/
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://prochemonline.com/product/bariumtungstate-1228/
https://prochemonline.com/product/bariumtungstate-1228/
https://prochemonline.com/product/bariumtungstate-1228/
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Alloy-Safety-Data-Sheet.pdf
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Alloy-Safety-Data-Sheet.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1230.BariumTungstate.pdf
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Barium Tungstate Disposal Workflow
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Caption: Logical workflow for the safe disposal of barium tungstate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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